1-methyl-3-(1H-1,2,4-triazol-1-ylmethyl)-1H-pyrazol-5-amine

• IUPAC Name: 2-methyl-5-(1,2,4-triazol-1-ylmethyl)pyrazol-3-amine
• InChI: InChI=1S/C7H10N6/c1-12-7(8)2-6(11-12)3-13-5-9-4-10-13/h2,4-5H,3,8H2,1H3
• InChI Key: CAFKEAGIAUZJCN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)CN2C=NC=N2)N
• Molecular Formula: C7H10N6
• Molecular Weight: 178.20 g/mol

Description

The compound “1-methyl-3-(1H-1,2,4-triazol-1-ylmethyl)-1H-pyrazol-5-amine” appears to contain several functional groups, including a 1,2,4-triazole ring and a pyrazole ring. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be planar due to the presence of the aromatic rings. The presence of nitrogen in the rings also suggests that it could participate in hydrogen bonding.

Chemical Reactions Analysis

Again, while specific reactions for this compound are not available, compounds with similar structures can undergo a variety of reactions, including further substitutions on the aromatic ring, or reactions at the amine group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the presence of the amine could make the compound a base, and the aromatic rings could contribute to its stability.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many triazole and pyrazole derivatives exhibit activities such as antibacterial, antifungal, or anticancer effects.

Future Directions

The future directions for this compound would likely involve further study into its potential biological activities, as well as optimization of its synthesis.